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Compound of Interest

Compound Name: Lithium, pentyl-

Cat. No.: B1589174

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the fundamental physicochemical
properties of pentyl lithium, a versatile and widely utilized organolithium reagent in organic
synthesis. Its utility in forming carbon-carbon bonds makes it a critical tool in the synthesis of
complex organic molecules, including active pharmaceutical ingredients. This document
outlines its molecular formula, and precise molecular weight, and presents this information in a
clear, tabular format for ease of reference.

Core Properties of Pentyl Lithium

Pentyl lithium is a powerful nucleophile and a strong base. Its chemical behavior is largely
dictated by the covalent bond between the carbon atom of the pentyl group and the lithium
atom. Several isomers of pentyl lithium exist, including n-pentyl lithium, sec-pentyllithium, and
neopentyllithium. While their reactivity can differ due to steric hindrance, they share the same
elemental composition.

Quantitative Data Summary

The fundamental quantitative data for pentyl lithium is summarized in the table below. This
information is crucial for stoichiometric calculations in chemical reactions and for the physical
characterization of the compound.
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Property Value

Molecular Formula CsHuLi[1][2][31[4]1[5]16]
Molecular Weight 78.08 g/mol [1][2][3][4]
Exact Mass 78.10207879 Da[1][2]

Molecular Structure and Composition

The molecular formula CsHaiLi indicates that each molecule of pentyl lithium is composed of
five carbon atoms, eleven hydrogen atoms, and one lithium atom. The arrangement of these

atoms gives rise to its various isomers.

Elemental Composition of Pentyl Lithium
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Caption: Elemental breakdown of Pentyl Lithium.

Experimental Protocols

Detailed experimental protocols for the use of pentyl lithium are highly dependent on the
specific reaction being performed. However, general guidelines for handling organolithium
reagents should always be strictly followed due to their pyrophoric nature.
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General Handling Procedures:

 Inert Atmosphere: All manipulations of pentyl lithium must be carried out under an inert
atmosphere, such as dry argon or nitrogen, to prevent reaction with atmospheric oxygen and
moisture. Schlenk lines or gloveboxes are standard equipment for these procedures.

e Anhydrous Solvents: Solvents used for reactions involving pentyl lithium must be rigorously
dried and deoxygenated. Common solvents include ethers (e.g., diethyl ether,
tetrahydrofuran) and hydrocarbons (e.g., hexanes, pentane).

o Temperature Control: Reactions are typically conducted at low temperatures (e.g., -78 °C, 0
°C) to control reactivity and minimize side reactions.

« Titration: The exact concentration of commercially available pentyl lithium solutions can vary.
It is standard practice to titrate the solution prior to use to determine its precise molarity. A
common method is the Gilman double titration or titration with a known amount of a suitable
indicator like 1,10-phenanthroline.

Logical Workflow for Synthesis Application

The application of pentyl lithium in a synthetic workflow typically follows a logical progression
from preparation to reaction and subsequent workup.
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General Synthetic Workflow Using Penty! Lithium
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Caption: A typical workflow for a chemical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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